Cas no 87851-05-6 ((2-Methylpyridin-3-yl)methyl acetate)

• Product Name: (2-Methylpyridin-3-yl)methyl acetate
• CAS No: 87851-05-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1093694
• PubChem ID: 13063267
• Update Time: 2025-04-23

(2-Methylpyridin-3-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (2-Methylpyridin-3-yl)methyl acetate
• SB54121
• 87851-05-6
• (2-Methylpyridin-3-yl)methylacetate

• Inchi： 1S/C9H11NO2/c1-7-9(4-3-5-10-7)6-12-8(2)11/h3-5H,6H2,1-2H3
• InChI Key： QDOWDQBOPHMOHU-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1=CC=CN=C1C

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų

Additional information on (2-Methylpyridin-3-yl)methyl acetate

Introduction to (2-Methylpyridin-3-yl)methyl Acetate (CAS No. 87851-05-6)

(2-Methylpyridin-3-yl)methyl acetate, identified by the CAS number 87851-05-6, is a chemical compound with significant applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is a derivative of pyridine, a heterocyclic aromatic compound, and its structure consists of a methyl group attached to the pyridine ring at the 3-position, with an acetate ester group at the 2-position. The compound's molecular formula is C₁₀H₁₂NO₂, and its molecular weight is approximately 184.21 g/mol.

The synthesis of (2-Methylpyridin-3-yl)methyl acetate typically involves the reaction of 2-methylpyridine with acetic anhydride in the presence of a catalyst such as sulfuric acid. This reaction yields the desired product with high purity and efficiency. The compound is known for its stability under normal storage conditions and is widely used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of (2-Methylpyridin-3-yl)methyl acetate in the development of new drug candidates. For instance, researchers have explored its role as a building block for constructing bioactive compounds with anti-inflammatory and anticancer properties. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and elimination reactions, makes it highly versatile in organic synthesis.

In the agrochemical sector, (2-Methylpyridin-3-yl)methyl acetate has been utilized as an intermediate in the synthesis of pesticides and herbicides. Its derivatives have shown promising results in controlling plant pathogens and pests, contributing to sustainable agricultural practices. The compound's stability and reactivity make it an ideal choice for these applications.

The environmental impact of (2-Methylpyridin-3-yl)methyl acetate has also been a subject of recent research. Studies indicate that the compound degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further investigations are required to fully understand its ecological effects and ensure its safe use in industrial applications.

In terms of safety data, (2-Methylpyridin-3-yl)methyl acetate is classified as a non-hazardous substance under normal handling conditions. However, it should be stored in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids. Proper personal protective equipment should be used during handling to minimize exposure risks.

The demand for (2-Methylpyridin-3-yl)methyl acetate has been growing steadily due to its increasing use in pharmaceutical and agrochemical industries. Market analysis suggests that this trend will continue as new applications are discovered and developed. The compound's unique properties and versatility make it a valuable asset in modern organic chemistry.

In conclusion, (2-Methylpyridin-3-yl)methyl acetate (CAS No. 87851-05-) is a versatile chemical compound with diverse applications across multiple industries. Its stability, reactivity, and ease of synthesis make it an essential intermediate in organic synthesis. As research continues to uncover new potential uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.